Cas no 2201318-46-7 (5,6-dimethyl-3-{1-(oxolane-2-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one)

• Product Name: 5,6-dimethyl-3-{1-(oxolane-2-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one
• CAS No: 2201318-46-7
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 6383903
• PubChem ID: 126941071
• Update Time: 2025-10-31

5,6-dimethyl-3-{1-(oxolane-2-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-3-{1-(oxolane-2-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one
• 2201318-46-7
• 5,6-dimethyl-3-[[1-(oxolane-2-carbonyl)piperidin-4-yl]methyl]pyrimidin-4-one
• 5,6-dimethyl-3-{[1-(oxolane-2-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one
• F6606-1312
• AKOS032928923

• Inchi： 1S/C17H25N3O3/c1-12-13(2)18-11-20(16(12)21)10-14-5-7-19(8-6-14)17(22)15-4-3-9-23-15/h11,14-15H,3-10H2,1-2H3
• InChI Key： NDRVKNOZFGMSQZ-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N1CCC(CN2C=NC(C)=C(C)C2=O)CC1)=O

Computed Properties

• Exact Mass: 319.18959167g/mol
• Monoisotopic Mass: 319.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.2Ų

Additional information on 5,6-dimethyl-3-{1-(oxolane-2-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one

5,6-Dimethyl-3-{1-(oxolane-2-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 2201318-46-7, commonly referred to as 5,6-dimethyl-3-{1-(oxolane-2-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential therapeutic applications. The molecule's structure features a piperidine ring fused with a pyrimidine core, along with substituents that enhance its biological activity and stability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for pharmacokinetic studies. Researchers have also explored the use of mild reaction conditions to minimize side reactions and improve yield. These developments have significantly contributed to the scalability of the synthesis process, making it more feasible for preclinical and clinical trials.

The biological activity of 5,6-dimethyl-3-{1-(oxolane-2-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent antiproliferative activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. Its mechanism of action involves inhibition of key enzymes involved in cell cycle regulation and apoptosis induction. Notably, recent studies have highlighted its ability to synergize with other anticancer agents, enhancing therapeutic efficacy while reducing toxicity.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and bioavailability profiles when administered orally. Its metabolic stability is attributed to the presence of electron-withdrawing groups that reduce susceptibility to hepatic enzymes. Ongoing research is focused on optimizing its pharmacokinetic properties further through structural modifications, such as the introduction of bioisosteres. These modifications aim to improve solubility and reduce clearance rates, thereby extending its half-life in systemic circulation.

The application of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed its binding affinity to several therapeutic targets, including protein kinases and transcription factors. These insights have guided the design of analogs with improved selectivity and potency. Additionally, machine learning algorithms are being employed to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties accurately.

The development pipeline for this compound is progressing through preclinical stages with promising results. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its advancement toward clinical trials. If successful, it could potentially address unmet medical needs in oncology and other therapeutic areas.

In conclusion, CAS No. 2201318-46-7 represents a significant milestone in drug discovery research. Its unique structural features and robust biological profile position it as a strong candidate for future therapeutics. Continued investment in research and development will undoubtedly unlock its full potential and pave the way for innovative treatment options.